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Compound of Interest

Compound Name: 2,2'-Dibromo-1,1'-binaphthyl

Cat. No.: B118463 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,2'-Dibromo-1,1'-binaphthyl in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure the safe

management of this chemical.

Chemical and Physical Properties

Property Value

CAS Number 74866-28-7[1][2][3]

Molecular Formula C₂₀H₁₂Br₂[4][5]

Molecular Weight 412.12 g/mol [2][5]

Form Solid, Powder/Crystal[2][4]

Melting Point 178-183 °C[2]

Appearance
White to cream or pale yellow/reddish-yellow[4]

[5]

Hazard Identification and Safety Precautions

2,2'-Dibromo-1,1'-binaphthyl is classified with the following hazards:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b118463?utm_src=pdf-interest
https://www.benchchem.com/product/b118463?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-2-dibromo-1-1-binaphthyl.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/676438
https://www.fishersci.com/store/msds?partNumber=AAH2698703&productDescription=%28%2B%2F-%29-22+-DIBRMO-11+-BINAPH+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.thermofisher.com/order/catalog/product/H26987.03
https://www.myskinrecipes.com/shop/en/binaphthyl-derivatives/115025--22-dibromo-11-binaphthyl.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/676438
https://www.myskinrecipes.com/shop/en/binaphthyl-derivatives/115025--22-dibromo-11-binaphthyl.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/676438
https://www.thermofisher.com/order/catalog/product/H26987.03
https://www.sigmaaldrich.com/HK/zh/product/aldrich/676438
https://www.thermofisher.com/order/catalog/product/H26987.03
https://www.myskinrecipes.com/shop/en/binaphthyl-derivatives/115025--22-dibromo-11-binaphthyl.html
https://www.benchchem.com/product/b118463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Toxicity (Oral): Harmful if swallowed.[2]

Skin Irritation: Causes skin irritation.[3]

Eye Irritation: Causes serious eye irritation.[3]

Respiratory Irritation: May cause respiratory irritation.[3]

Aquatic Chronic: May cause long-lasting harmful effects to aquatic life.[2]

The GHS pictogram associated with this chemical is GHS07 (Exclamation mark), and the

signal word is "Warning".[2]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is crucial to minimize

exposure and ensure personal safety.

Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles

and/or a face shield.[6][7]

Protects against splashes and

dust particles that can cause

serious eye irritation.[3][6]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), a

chemically resistant lab coat or

apron, and closed-toe shoes.

[2][6]

Prevents skin contact, which

can lead to irritation.[3][6]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[6] If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and dusts (e.g.,

N95 dust mask) should be

used.[2][6]

Minimizes inhalation of dust

and vapors, which can cause

respiratory tract irritation.[3][6]
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Operational Plan: Step-by-Step Handling Procedure
1. Preparation of the Work Area:

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

Place all necessary equipment, including a calibrated scale, weighing paper/boat, spatulas,

and reaction vessels, inside the fume hood.

Have an appropriate spill kit readily available.

2. Weighing and Transferring:

Perform all weighing and transferring of the solid 2,2'-Dibromo-1,1'-binaphthyl inside the

chemical fume hood to contain any dust.

Use a clean spatula to carefully transfer the desired amount of the chemical from its storage

container to a weighing boat or paper.

Avoid generating dust. If dust is generated, ensure the fume hood sash is at the appropriate

height to capture it.

Carefully add the weighed solid to the reaction vessel.

3. Experimental Procedure:

Conduct all experimental steps involving 2,2'-Dibromo-1,1'-binaphthyl within the chemical

fume hood.

Keep the sash at the lowest possible height that still allows for comfortable and safe work.

4. Post-Handling and Cleanup:

Decontaminate any reusable equipment, such as spatulas and glassware, by rinsing with a

suitable solvent (e.g., acetone) inside the fume hood. Collect the rinsate as hazardous

waste.
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Wipe down the work surface of the fume hood with an appropriate solvent and cleaning

agent.

Wash hands and any exposed skin thoroughly with soap and water after handling is

complete.[3]

Emergency Procedures
Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. If

eye irritation persists, get medical advice/attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash

it before reuse.[3]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[3]

Ingestion: If swallowed, call a POISON CENTER or doctor/physician if you feel unwell. Rinse

mouth.[3]

Disposal Plan
Waste Segregation: Halogenated organic waste must be collected separately from non-

halogenated waste.[6]

Waste Collection: Dispose of unused 2,2'-Dibromo-1,1'-binaphthyl and any contaminated

materials (e.g., weighing paper, gloves, solvent rinsate) in a designated, properly labeled

hazardous waste container for halogenated organic compounds.

Final Disposal: Ensure the waste container is tightly sealed and stored in a designated

satellite accumulation area. Follow your institution's hazardous waste disposal procedures

for final pickup and disposal.[3][6]

Workflow for Handling 2,2'-Dibromo-1,1'-binaphthyl
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Safe Handling Workflow for 2,2'-Dibromo-1,1'-binaphthyl
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Caption: Workflow for the safe handling of 2,2'-Dibromo-1,1'-binaphthyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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